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Compound of Interest

Compound Name:
5-Bromo-2-methylamino-nicotinic

acid

CAS No.: 610279-81-7

Cat. No.: B1275902

Get Quote

Executive Summary
5-Bromo-2-(methylamino)nicotinic acid is a high-value bifunctional scaffold in medicinal

chemistry. It possesses two distinct reactive centers: a C5-bromo handle for palladium-

catalyzed cross-couplings and an ortho-amino acid motif (C2-amino/C3-carboxyl) ideal for

heterocyclization into fused systems like pyrido[2,3-d]pyrimidines (privileged kinase inhibitor

scaffolds).

Conventional thermal synthesis with this scaffold is often plagued by poor solubility, prolonged

reaction times (12–24 hours), and competitive decarboxylation. This guide details microwave-

assisted protocols that reduce reaction times to minutes, improve solubility via superheating,

and significantly enhance yields.
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Property Detail

IUPAC Name
5-Bromo-2-(methylamino)pyridine-3-carboxylic

acid

Molecular Formula C₇H₇BrN₂O₂

MW 231.05 g/mol

Key Functionality 1

C5-Bromine: Electron-deficient aryl halide.

Excellent for Suzuki, Sonogashira, and

Buchwald-Hartwig couplings.

Key Functionality 2

C2-NHMe / C3-COOH: "Push-pull" system.

Precursor for Niementowski-type cyclizations to

form tricyclic heterocycles.

Solubility
Low in non-polar solvents. Soluble in DMSO,

DMF, and aqueous base.

Reactivity Landscape
The following diagram illustrates the divergent synthetic pathways accessible from this core

scaffold using microwave irradiation.
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Figure 1: Divergent synthetic pathways enabled by microwave irradiation.

Core Application 1: Microwave-Assisted Suzuki-
Miyaura Coupling
The C5 position is electronically deactivated by the pyridine nitrogen, making standard thermal

couplings sluggish. Microwave irradiation overcomes this activation barrier.

Mechanism & Rationale[7][8][9]
Catalyst Choice: Pd(PPh₃)₄ is standard, but Pd(dppf)Cl₂·DCM is recommended for

microwave conditions due to higher thermal stability.

Solvent System: A mixture of DME/Water (2:1) or Dioxane/Water (4:1) is critical. Water

dissolves the inorganic base (Na₂CO₃), while the organic solvent solubilizes the aryl halide.

Microwave heating allows this biphasic mixture to reach temperatures (100–120°C) well

above the azeotropic boiling point, increasing the rate of the transmetallation step.

Detailed Protocol
Reagents:

5-Bromo-2-(methylamino)nicotinic acid (1.0 equiv)

Aryl boronic acid (1.2 – 1.5 equiv)

Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

Base: 2M aq. Na₂CO₃ (3.0 equiv)

Solvent: 1,2-Dimethoxyethane (DME)

Step-by-Step:

Vessel Loading: In a 10 mL microwave process vial, add the nicotinic acid derivative (1

mmol, 231 mg), aryl boronic acid (1.2 mmol), and Pd catalyst (0.05 mmol).

Solvent Addition: Add DME (3 mL) and 2M Na₂CO₃ (1.5 mL).
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Degassing: Cap the vial and purge with Nitrogen or Argon for 2 minutes (via septum).

Critical: Oxygen poisons the Pd catalyst.

Microwave Parameters:

Temperature: 110 °C

Hold Time: 15 minutes

Pressure Limit: 250 psi

Stirring: High

Work-up: Cool to RT. Filter through a Celite pad to remove Pd black. Acidify the filtrate with

1M HCl to pH 3–4 to precipitate the product (zwitterionic amino acid). Collect solid by

filtration.

Self-Validation:

Success Indicator: Reaction mixture turns black (Pd precipitation) upon completion. LC-MS

shows consumption of Bromide (M+ and M+2 pattern disappears).

Core Application 2: Heterocyclization to Pyrido[2,3-
d]pyrimidines
This reaction constructs the second ring of the kinase inhibitor scaffold. Thermal condensation

with formamide usually requires 180–200°C for hours. Microwave synthesis achieves this in

minutes.

Mechanism & Rationale
The reaction proceeds via a Niementowski-type condensation. The C2-methylamino group

attacks the electrophilic carbonyl of the reagent (formamide/urea), followed by cyclodehydration

involving the C3-carboxylic acid.

Microwave Effect: The high polarity of formamide (high tan δ) allows for extremely rapid

dielectric heating, driving the elimination of water molecules which is the rate-determining
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step.

Detailed Protocol
Reagents:

5-Bromo-2-(methylamino)nicotinic acid (1.0 equiv)

Formamide (Excess, acts as solvent and reagent)

Optional: Acetic anhydride (catalytic)

Step-by-Step:

Vessel Loading: Place starting material (1 mmol) into a 10 mL microwave vial.

Reagent Addition: Add Formamide (3–4 mL).

Microwave Parameters:

Temperature: 160–180 °C

Hold Time: 10–15 minutes

Power: Dynamic (Max 200W)

Work-up: Pour the hot reaction mixture into ice-cold water (20 mL). The fused pyrido-

pyrimidine product usually precipitates immediately. Filter and wash with water.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 5-Br-2-MeNH-Nicotinic Acid

Add Formamide (Solvent/Reagent)

Microwave Irradiation
170°C, 15 min, High Absorption

Intermediate: Amidine Formation

Rapid Heating

Cyclodehydration (-H2O)

Thermal Drive

Quench in Ice Water

Product: 6-Bromo-8-methyl
pyrido[2,3-d]pyrimidin-4(3H)-one

Precipitation

Click to download full resolution via product page

Figure 2: Workflow for the cyclization to pyrido[2,3-d]pyrimidine.

Synthesis of the Starting Material (The "Make"
Protocol)
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If the 5-bromo-2-(methylamino)nicotinic acid is not commercially available, it can be

synthesized rapidly from 2-chloro-5-bromonicotinic acid or 2-chloronicotinic acid (followed by

bromination).

Protocol (Nucleophilic Aromatic Substitution):

Reagents: 2-Chloro-5-bromonicotinic acid (1 equiv), Methylamine (40% aq., 3–5 equiv).

Solvent: Water or Ethanol.

Microwave: 120 °C for 10 minutes.

Note: The carboxylic acid may form a salt with the amine; acidification during workup is

required to isolate the free acid.

Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield in Suzuki
Protodebromination (H

replaces Br)

Reduce temperature to 100°C;

ensure solvent is strictly

degassed; switch to anhydrous

conditions using K₃PO₄.

Incomplete Cyclization Temperature too low

Increase MW temp to 180°C.

Formamide requires high

energy to drive off water.

Vessel Overpressure
CO₂ evolution

(decarboxylation)

Do not exceed 140°C for the

Suzuki step if the acid group is

sensitive. Use a larger

headspace vial.

Pd Catalyst Crash Poor solubility
Switch from Ethanol/Water to

DMF/Water or Dioxane/Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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